Cas no 2188279-48-1 (3-[2,2-bis(furan-2-yl)ethyl]-1-[(4-methoxyphenyl)methyl]urea)

• Product Name: 3-[2,2-bis(furan-2-yl)ethyl]-1-[(4-methoxyphenyl)methyl]urea
• CAS No: 2188279-48-1
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 5357033
• Update Time: 2025-10-29

3-[2,2-bis(furan-2-yl)ethyl]-1-[(4-methoxyphenyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-di(furan-2-yl)ethyl)-3-(4-methoxybenzyl)urea
• 3-[2,2-bis(furan-2-yl)ethyl]-1-[(4-methoxyphenyl)methyl]urea
• 1-[2,2-bis(furan-2-yl)ethyl]-3-[(4-methoxyphenyl)methyl]urea

• Inchi： 1S/C19H20N2O4/c1-23-15-8-6-14(7-9-15)12-20-19(22)21-13-16(17-4-2-10-24-17)18-5-3-11-25-18/h2-11,16H,12-13H2,1H3,(H2,20,21,22)
• InChI Key： LFOQZBSLXDEYIY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1=CC=CO1)CNC(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 396
• XLogP3: 2.4
• Topological Polar Surface Area: 76.6

Additional information on 3-[2,2-bis(furan-2-yl)ethyl]-1-[(4-methoxyphenyl)methyl]urea

Research Brief on 3-[2,2-bis(furan-2-yl)ethyl]-1-[(4-methoxyphenyl)methyl]urea (CAS: 2188279-48-1)

The compound 3-[2,2-bis(furan-2-yl)ethyl]-1-[(4-methoxyphenyl)methyl]urea (CAS: 2188279-48-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the synthetic versatility of 3-[2,2-bis(furan-2-yl)ethyl]-1-[(4-methoxyphenyl)methyl]urea, which can be efficiently prepared via a multi-step organic synthesis route. The presence of the furan and methoxyphenyl moieties in its structure suggests potential interactions with biological targets, particularly those involved in inflammatory and oncogenic pathways. Preliminary in vitro assays have demonstrated moderate inhibitory activity against specific kinases, positioning this compound as a promising scaffold for further optimization.

In terms of biological evaluation, researchers have investigated the compound's effects on various cell lines, including cancer and immune cells. Initial results indicate that 3-[2,2-bis(furan-2-yl)ethyl]-1-[(4-methoxyphenyl)methyl]urea exhibits selective cytotoxicity against certain cancer cell types while showing minimal effects on normal cells. These findings suggest a potential therapeutic window that could be exploited for drug development. Furthermore, molecular docking studies have provided insights into the compound's binding modes with target proteins, offering a structural basis for its observed bioactivity.

The pharmacokinetic properties of 3-[2,2-bis(furan-2-yl)ethyl]-1-[(4-methoxyphenyl)methyl]urea have also been explored in recent preclinical studies. While the compound demonstrates reasonable metabolic stability in liver microsomes, its solubility and permeability characteristics may require optimization to improve oral bioavailability. Several research groups are currently working on structural modifications to address these challenges while maintaining or enhancing the compound's biological activity.

From a mechanistic perspective, emerging evidence suggests that 3-[2,2-bis(furan-2-yl)ethyl]-1-[(4-methoxyphenyl)methyl]urea may modulate key signaling pathways involved in cell proliferation and survival. Proteomic analyses have revealed changes in the expression levels of proteins associated with apoptosis and cell cycle regulation following treatment with this compound. These findings provide valuable clues for understanding its mode of action and potential therapeutic applications.

In conclusion, 3-[2,2-bis(furan-2-yl)ethyl]-1-[(4-methoxyphenyl)methyl]urea represents an interesting chemical entity with promising biological activities. While current research has established its potential as a lead compound, further investigations are needed to fully elucidate its therapeutic potential and optimize its drug-like properties. The ongoing studies on this compound may contribute to the development of novel therapeutic agents for various diseases, particularly in the areas of oncology and inflammation.